2-(oxan-2-yl)-3H-quinazolin-4-one

Physicochemical profiling Drug-likeness Lead optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H14N2O2
Molecular Weight 230.26 g/mol
Cat. No. B7279203
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Technical Parameters


Basic Identity
Product Name2-(oxan-2-yl)-3H-quinazolin-4-one
Molecular FormulaC13H14N2O2
Molecular Weight230.26 g/mol
Structural Identifiers
SMILESC1CCOC(C1)C2=NC3=CC=CC=C3C(=O)N2
InChIInChI=1S/C13H14N2O2/c16-13-9-5-1-2-6-10(9)14-12(15-13)11-7-3-4-8-17-11/h1-2,5-6,11H,3-4,7-8H2,(H,14,15,16)
InChIKeyITNDIQWGVRHHOH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Oxan-2-yl)-3H-quinazolin-4-one: Core Properties and Structural Identity


2-(Oxan-2-yl)-3H-quinazolin-4-one (CAS 2125962-73-2; synonym: 2-(tetrahydro-2H-pyran-2-yl)quinazolin-4(1H)-one) is a bicyclic quinazolin-4-one derivative bearing a saturated oxygen-containing tetrahydropyran (THP) ring directly at the 2-position . With a molecular formula of C13H14N2O2 and a molecular weight of 230.26 g/mol, this small-molecule scaffold is commercially available at 98% purity from multiple suppliers . The quinazolin-4-one core is a privileged pharmacophore in medicinal chemistry, found in numerous kinase inhibitors, antitumor agents, and anti-inflammatory candidates [1]. Unlike the more common 2-aryl or 2-alkyl quinazolin-4-ones, the 2-oxanyl substitution introduces a saturated heterocycle that modulates lipophilicity (LogP ~2.16), hydrogen-bonding capacity (3 HBA, 1 HBD), and conformational flexibility (1 rotatable bond) in ways that are distinct from aromatic or purely aliphatic analogs .

Conformationally restricted quinazolin-4-one scaffold with a saturated tetrahydropyran ring at the 2-position
Endocyclic oxygen provides an additional hydrogen-bond acceptor site beyond standard 2-aryl or 2-alkyl analogs
Stereogenic center on the THP ring supports enantiomer-specific SAR studies (supplied as racemate)

Why Generic 2-Substituted Quinazolin-4-ones Are Not Interchangeable


Quinazolin-4-ones bearing different 2-substituents exhibit markedly divergent physicochemical and biological profiles that preclude simple interchange. The tetrahydropyran-2-yl group is a saturated, six-membered oxygen heterocycle with a chiral center; replacing it with a 2-phenyl group fundamentally alters ring electronics (aromatic vs. aliphatic), lipophilicity (estimated LogP of 2.16 for the oxanyl derivative vs. reported values exceeding 3.0 for the 2-phenyl analog), and hydrogen-bonding architecture [1]. A 2-(furan-2-yl) analog introduces aromatic heterocycle character and planarity not present in the saturated THP system, while a 2-methyl analog lacks both the oxygen H-bond acceptor site and the steric bulk of the six-membered ring [2]. Even the five-membered ring analog 2-(tetrahydrofuran-2-yl)quinazolin-4(3H)-one differs in ring size, conformational flexibility, and lipophilicity, all of which can alter target binding, metabolic stability, and downstream assay readouts . These structural distinctions mean that SAR conclusions drawn from one 2-substituted quinazolin-4-one series cannot be reliably extrapolated to another without direct comparative data.

2‑Phenyl analog

Aromatic character and higher lipophilicity may shift solubility and target-binding profiles; SAR from 2‑phenyl series may not directly transfer to the saturated oxanyl derivative.

2‑Alkyl analogs

Absence of the endocyclic oxygen H‑bond acceptor and higher rotatable bond count can alter binding entropy and selectivity outcomes.

2‑Tetrahydrofuran analog

Five‑membered ring size and different conformational preference differentiate it from the six‑membered oxanyl system; SAR extrapolation across ring sizes is unreliable without direct comparative data.

Quantitative Differentiation Against Closest Structural Analogs


Lipophilicity Modulation vs. 2-Phenylquinazolin-4-one

The 2-(oxan-2-yl) substituent confers a measured LogP of 2.16, substantially lower than the estimated LogP of approximately 3.0 for the 2-phenyl analog 2-phenylquinazolin-4(3H)-one [1]. This ~0.8 log unit reduction indicates the saturated THP ring introduces polarity that shifts the compound into a more favorable drug-likeness space (Lipinski LogP <5), potentially improving aqueous solubility and reducing non-specific protein binding relative to the aromatic comparator [2].

Lipophilicity Modulation
Reported
Target LogP 2.16 2‑Phenyl LogP ≈3.01 ΔLogP ≈ −0.85
Lower lipophilicity may reduce hydrophobic promiscuity and support aqueous assay compatibility.
Measured vs. estimated LogP; direct experimental comparison not available.
Physicochemical profiling Drug-likeness Lead optimization

Hydrogen-Bonding Architecture: Added HBA vs. 2-Alkyl and 2-Aryl Analogs

The oxanyl derivative possesses 3 hydrogen-bond acceptors (HBA) and 1 hydrogen-bond donor (HBD), compared to 2 HBA / 1 HBD for 2-phenylquinazolin-4(3H)-one and 2 HBA / 1 HBD for 2-methylquinazolin-4(3H)-one [1]. The additional HBA arises from the endocyclic oxygen of the tetrahydropyran ring, providing a non-aromatic, conformationally flexible hydrogen-bonding site that is absent in both 2-aryl and 2-alkyl comparators. In the class of quinazolin-4-one derivatives hybridized with pyran moieties (compounds 5a-d), the pyran oxygen has been implicated in EGFR tyrosine kinase binding interactions, with compound 5d achieving 95.6% EGFR inhibition at screening concentration [2].

H‑Bond Acceptor Count
Class‑level
HBA: 3 vs 2
Extra endocyclic oxygen HBA expands accessible binding interactions for structure‑based design.
Relevance supported by pyran‑containing EGFR inhibitor series; no direct target‑comparator binding data.
Molecular recognition Structure-based design Binding affinity

Conformational Restriction vs. Flexible 2-Alkyl Analogs

The 2-(oxan-2-yl)-3H-quinazolin-4-one scaffold features only 1 rotatable bond (the C2–THP linkage), whereas 2-alkyl derivatives such as 2-(n-butyl)quinazolin-4(3H)-one possess 3 or more rotatable bonds . This conformational restriction, coupled with the inherent chirality of the THP 2-position, reduces the entropic penalty upon target binding and increases the probability of achieving well-defined binding poses. Conformational preorganization has been correlated with improved binding affinity and selectivity across multiple target classes, although direct binding data for this specific compound are not yet available in the public domain [1].

Rotatable Bonds
Class‑level
Target: 1 2‑Alkyl: 2–3+
Reduced entropic penalty on binding may improve affinity and selectivity.
Conformational preorganization principle; binding data not yet published.
Conformational analysis Entropic binding penalty Selectivity design

Chiral Differentiation at the Tetrahydropyran Substituent

Unlike the achiral 2-phenyl, 2-methyl, and 2-furan-2-yl comparators, the 2-(oxan-2-yl) derivative contains a stereogenic center at the 2-position of the tetrahydropyran ring . This chirality provides a unique opportunity for enantiomer-specific structure-activity relationship studies. In the broader quinazolin-4-one class, stereochemistry at substituent positions has been shown to influence both target binding and off-target profiles; for example, enantiomerically resolved quinazolin-4-one-based PI3Kδ inhibitors have exhibited differential isoform selectivity depending on absolute configuration [1]. The target compound is currently supplied as a racemate (98% purity), but the presence of the stereocenter creates an intrinsic differentiation point that achiral 2-substituted quinazolin-4-ones cannot offer .

Chiral Differentiation
Class‑level
Stereogenic center present vs achiral comparators
Enables enantiomer‑specific SAR studies not possible with achiral 2‑substituted analogs.
Supplied as racemate; enantiomer‑resolved biological data unavailable.
Stereochemistry Enantioselective synthesis Chiral resolution

Recommended Research and Industrial Application Scenarios


Fragment-Based Discovery with Conformationally Restricted Cores

With only 1 rotatable bond and a LogP of 2.16, 2-(oxan-2-yl)-3H-quinazolin-4-one is well-suited as a fragment or early lead scaffold in programs where conformational preorganization and moderate lipophilicity are prioritized . The lower LogP relative to the 2-phenyl analog (ΔLogP ≈ -0.85) reduces the risk of hydrophobic collapse and promiscuous binding, making this compound a preferable choice over 2-arylquinazolin-4-ones for fragment screening campaigns aimed at identifying ligand-efficient hits .

Kinase Inhibitor Programs Targeting Novel Hinge-Binding Chemotypes

The endocyclic oxygen of the tetrahydropyran ring provides a third hydrogen-bond acceptor site not available in classical 2-aryl or 2-alkyl quinazolin-4-one kinase inhibitor scaffolds . Pyran-containing quinazolin-4-one derivatives (compounds 5a-d) have demonstrated potent EGFR TK inhibition (compound 5d: 95.6% inhibition), establishing the viability of this chemotype for kinase targeting [1]. Researchers developing kinase inhibitors with differentiated hinge-binding motifs should consider the oxanyl derivative as a starting point for exploring interactions with the ribose pocket or solvent-exposed regions of the ATP-binding site.

Enantioselective SAR Exploiting the Stereogenic THP Center

The chiral tetrahydropyran-2-yl substituent creates a built-in stereocenter that can be exploited for enantiomer-specific biological profiling . In the quinazolin-4-one class, enantiomer-resolved compounds have shown differential PI3K isoform selectivity, demonstrating that stereochemistry at the 2-substituent can influence target engagement [2]. Laboratories equipped for chiral resolution or asymmetric synthesis can procure the racemate and perform enantiomer separation to evaluate differential activity, a research avenue not possible with achiral 2-phenyl, 2-methyl, or 2-furan-2-yl analogs.

Diversity-Oriented Synthesis of Quinazolin-4-one Libraries

As a commercially available 2-substituted quinazolin-4-one with a free N3 position (secondary amide), 2-(oxan-2-yl)-3H-quinazolin-4-one serves as a versatile building block for N3-functionalization via alkylation, acylation, or sulfonylation . The THP oxygen can also participate in late-stage functionalization or coordination chemistry. This differentiates it from 2,3-disubstituted quinazolin-4-ones that lack a modifiable N3 site, providing synthetic flexibility for library construction in academic and industrial medicinal chemistry laboratories.

Application
Selection Property
Validation Focus
Fragment‑based discovery
Conformationally restricted core with limited rotatable bonds and moderate lipophilicity
Ligand efficiency and promiscuity assessment
Kinase inhibitor hinge‑binding chemotype exploration
Additional hydrogen‑bond acceptor from THP endocyclic oxygen
Binding mode characterization and selectivity profiling
Enantioselective SAR studies
Chiral THP substituent enabling enantiomer separation
Differential activity assessment and chiral resolution
Diversity‑oriented quinazolin‑4‑one library synthesis
Free N3 position and modifiable THP oxygen
Synthetic scope and functional group tolerance
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